Nerolidol Nerolidol Nerolidol is a farnesane sesquiterpenoid that is dodeca-1,6,10-triene which carries methyl groups at positions 3, 7 and 11 and a hydroxy group at position 3. It is a natural product that is present in various flowers and plants with a floral odor. Chemically, it exists in two geometric isomers, trans and cis forms. It is widely used in cosmetics (e.g. shampoos and perfumes), in non-cosmetic products (e.g. detergents and cleansers) and also as a food flavoring agent. It has a role as a flavouring agent, a cosmetic, a pheromone, a neuroprotective agent, an antifungal agent, an anti-inflammatory agent, an antihypertensive agent, an antioxidant, a volatile oil component, an insect attractant and a herbicide. It is a farnesane sesquiterpenoid, a tertiary allylic alcohol and a volatile organic compound.
Nerolidol is a natural product found in Aristolochia triangularis, Rhododendron dauricum, and other organisms with data available.
Nerolidol is found in bitter gourd. Nerolidol is a component of many essential oils. The (S)-enantiomer is the commoner and occurs mostly as the (S)-(E)-isomer. Nerolidol is a flavouring agent. Nerolidol has been shown to exhibit anti-fungal function (A7933). Nerolidol belongs to the family of Sesquiterpenes. These are terpenes with three consecutive isoprene units.
Brand Name: Vulcanchem
CAS No.: 7212-44-4
VCID: VC0537022
InChI: InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11+
SMILES: CC(=CCCC(=CCCC(C)(C=C)O)C)C
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol

Nerolidol

CAS No.: 7212-44-4

Cat. No.: VC0537022

Molecular Formula: C15H26O

Molecular Weight: 222.37 g/mol

Purity: >97% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Nerolidol - 7212-44-4

Specification

CAS No. 7212-44-4
Molecular Formula C15H26O
Molecular Weight 222.37 g/mol
IUPAC Name (6E)-3,7,11-trimethyldodeca-1,6,10-trien-3-ol
Standard InChI InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11+
Standard InChI Key FQTLCLSUCSAZDY-SDNWHVSQSA-N
Isomeric SMILES CC(=CCC/C(=C/CCC(C)(C=C)O)/C)C
SMILES CC(=CCCC(=CCCC(C)(C=C)O)C)C
Canonical SMILES CC(=CCCC(=CCCC(C)(C=C)O)C)C
Appearance Solid powder
Boiling Point 114.00 °C. @ 1.00 mm Hg
Melting Point < 25 °C

Introduction

Nerolidol is a sesquiterpene alcohol, belonging to the class of organic compounds known as sesquiterpenoids. These compounds are terpenes composed of three consecutive isoprene units . Nerolidol is found in various essential oils and is known for its flavoring properties. It is also present in bitter gourd and other plant-based sources . The compound has been studied extensively for its biological activities, including anti-inflammatory, antioxidant, and anti-fungal properties.

Anti-Inflammatory Activity

Nerolidol has been shown to possess significant anti-inflammatory properties. It can modulate the activity of human neutrophils, which play a crucial role in inflammation. Studies have demonstrated that nerolidol can inhibit neutrophil activation and chemotaxis, suggesting its potential as an anti-inflammatory agent .

Antioxidant Activity

Research indicates that nerolidol exhibits antioxidant activity, which is beneficial in reducing oxidative stress. In diabetic models, nerolidol has been found to enhance the antioxidant activity of human retinal endothelial cells, thereby mitigating oxidative damage .

Anti-Fungal Activity

Nerolidol is known to exhibit anti-fungal properties, making it useful in applications where fungal growth needs to be controlled .

Diabetic Complications

Nerolidol has been studied for its potential in alleviating complications associated with diabetes. It reduces inflammation and oxidative stress in diabetic models, which can help in managing conditions like diabetic nephropathy .

Colonic Inflammation

In experimental studies, nerolidol has shown efficacy in mitigating colonic inflammation. Its antioxidant and anti-inflammatory activities contribute to reducing inflammation in the colon .

Toxicity and Safety

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